ARF(1-22)

• Molecular Formula: C116H207N43O24S2
• Molecular Weight: 2652.3 g/mol
• InChI: InChI=1S/C116H207N43O24S2/c1-18-64(14)87(156-98(171)73(37-26-47-136-114(126)127)143-99(172)76(53-58(2)3)150-107(180)88(66(16)160)157-105(178)85(62(10)11)154-101(174)77(54-59(4)5)148-100(173)78(55-67-31-20-19-21-32-67)149-95(168)70(34-23-44-133-111(120)121)142-93(166)71(35-24-45-134-112(122)123)145-103(176)83(60(6)7)152-90(163)68(117)42-52-185-17)106(179)147-72(36-25-46-135-113(124)125)94(167)141-69(33-22-43-132-110(118)119)92(165)140-65(15)89(162)151-79(57-184)91(164)139-56-82(161)158-50-30-41-81(158)108(181)159-51-29-40-80(159)102(175)144-74(38-27-48-137-115(128)129)96(169)153-84(61(8)9)104(177)146-75(39-28-49-138-116(130)131)97(170)155-86(63(12)13)109(182)183/h19-21,31-32,58-66,68-81,83-88,160,184H,18,22-30,33-57,117H2,1-17H3,(H,139,164)(H,140,165)(H,141,167)(H,142,166)(H,143,172)(H,144,175)(H,145,176)(H,146,177)(H,147,179)(H,148,173)(H,149,168)(H,150,180)(H,151,162)(H,152,163)(H,153,169)(H,154,174)(H,155,170)(H,156,171)(H,157,178)(H,182,183)(H4,118,119,132)(H4,120,121,133)(H4,122,123,134)(H4,124,125,135)(H4,126,127,136)(H4,128,129,137)(H4,130,131,138)/t64-,65-,66+,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,83-,84-,85-,86-,87-,88-/m0/s1
• InChIKey: KRTMKSBGGZJFCE-KOOAKDNOSA-N

ARF(1-22) Cytotoxic Cell-Penetrating Peptide

ARF(1-22) is a 22-amino-acid synthetic peptide (sequence: MVRRFLVTLRIRRACGPPRVRV) derived from the N-terminal region of the human tumor suppressor protein p14ARF [1]. It functions dually as a cell-penetrating peptide (CPP) capable of intracellular delivery of diverse molecular cargoes and as a cytotoxic agent that induces apoptosis in cancer cells [1][2]. Its pro-apoptotic activity is sequence-specific and not observed with scrambled or inverted control peptides, distinguishing it from non-cytotoxic CPPs such as Tat or TP10 [1].

Dual-function cell-penetrating peptide with sequence-specific cytotoxicity

Internalization efficiency comparable to TP10 in breast cancer cell lines

Low membrane perturbation profile, preserving membrane integrity

• [1] Johansson HJ, El-Andaloussi S, Holm T, Mäe M, Jänes J, Maimets T, Langel Ü. Characterization of a novel cytotoxic cell-penetrating peptide derived from p14ARF protein. Mol Ther. 2008 Jan;16(1):115-123. doi: 10.1038/sj.mt.6300346. View Source
• [2] Wang Y, Patel K, Wu Z, Sarojini V. Anticancer and Antimicrobial Evaluations on Alternative Reading Frame (ARF) Peptides and their Derivatives. Protein Pept Lett. 2022;29(3):242-253. doi: 10.2174/0929866529666220131113531. View Source

Why ARF(1-22) Substitution Fails

Generic substitution of ARF(1-22) with alternative cell-penetrating peptides (e.g., Tat, TP10, polyarginine) or sequence-scrambled variants is not supported by experimental data [1]. ARF(1-22) exhibits a unique combination of efficient cellular internalization, low membrane perturbation, and sequence-specific pro-apoptotic cytotoxicity that is absent in scrambled or inverted controls [1]. Moreover, its origin from the p14ARF tumor suppressor confers functional mimicry of p14ARF's tumor-suppressive activity, a property not replicated by other CPPs [1][2]. The peptide's intracellular stability (>3 hours intact) and endocytic uptake mechanism further differentiate it from CPPs with distinct trafficking or degradation kinetics [1].

Sequence-specific pro-apoptotic activity absent in scrambled or inverted controls; generic CPPs like Tat or TP10 lack intrinsic cytotoxicity.

Low membrane perturbation profile and endocytic uptake mechanism may differ from polyarginine or other disruptive CPPs, altering internalization safety context.

Intracellular stability (>3 h intact) and p14ARF-mimetic signaling not replicated by other delivery peptides; substitution risks losing sustained functional activity.

• [1] Johansson HJ, El-Andaloussi S, Holm T, Mäe M, Jänes J, Maimets T, Langel Ü. Characterization of a novel cytotoxic cell-penetrating peptide derived from p14ARF protein. Mol Ther. 2008 Jan;16(1):115-123. doi: 10.1038/sj.mt.6300346. View Source
• [2] Wang Y, Patel K, Wu Z, Sarojini V. Anticancer and Antimicrobial Evaluations on Alternative Reading Frame (ARF) Peptides and their Derivatives. Protein Pept Lett. 2022;29(3):242-253. doi: 10.2174/0929866529666220131113531. View Source

ARF(1-22) Quantitative Comparison Evidence

Internalization Efficiency vs. TP10

ARF(1-22) demonstrates internalization efficiency equivalent to that of the well-characterized CPP TP10 (transportan) in MCF-7 and MDA-MB-231 breast cancer cell lines [1]. This equivalence establishes ARF(1-22) as a viable alternative for intracellular cargo delivery while offering the additional benefit of intrinsic pro-apoptotic activity not present in TP10 [1].

Internalization vs TP10

Head-to-head

Equivalent uptake to TP10 in MCF-7 and MDA-MB-231 cells

Supports intracellular delivery workflow fit with comparable CPP efficiency.

Qualitative equivalence; quantitative uptake kinetics may differ per cell type.

Evidence Dimension	Cellular internalization efficiency
Target Compound Data	Internalized to the same extent as TP10 (qualitative equivalence)
Comparator Or Baseline	TP10 peptide (transportan), a well-characterized CPP
Quantified Difference	No significant difference in internalization extent; equivalent uptake
Conditions	MCF-7 and MDA-MB-231 human breast cancer cell lines, in vitro

Why This Matters

This data validates ARF(1-22) as a functionally equivalent CPP to TP10 for delivery applications, while providing the unique advantage of cytotoxic payload activity, potentially reducing the need for co-administration of separate cytotoxic agents.

• [1] Johansson HJ, El-Andaloussi S, Holm T, Mäe M, Jänes J, Maimets T, Langel Ü. Characterization of a novel cytotoxic cell-penetrating peptide derived from p14ARF protein. Mol Ther. 2008 Jan;16(1):115-123. doi: 10.1038/sj.mt.6300346. View Source

Apoptosis Specificity vs. Control Peptides

ARF(1-22) induces apoptosis in cancer cells as measured by annexin V/propidium iodide (PI) binding and Hoechst nuclear staining, whereas scrambled or inverted peptide sequences show no apoptotic effect [1]. This sequence-specific cytotoxicity confirms that the observed anticancer activity is not due to non-specific membrane perturbation or charge-based effects, but rather stems from the native p14ARF-derived motif [1].

Apoptosis Specificity vs Controls

Head-to-head

ARF(1-22) induces annexin V/PI binding and nuclear condensation; scrambled/inverted peptides show no effect

Supports sequence-specific apoptosis pathway-response interpretation.

Cytotoxic effect not due to charge; control peptides non-functional.

Evidence Dimension	Induction of apoptosis
Target Compound Data	Positive for annexin V/PI binding and Hoechst nuclear condensation
Comparator Or Baseline	Scrambled ARF(1-22) sequence; inverted ARF(1-22) sequence
Quantified Difference	ARF(1-22) induces apoptosis; scrambled/inverted peptides have no effect (qualitative difference)
Conditions	Flow cytometry (annexin V/PI) and fluorescence microscopy (Hoechst staining) in cancer cell lines

Why This Matters

This evidence establishes that the pro-apoptotic bioactivity is strictly dependent on the precise ARF(1-22) sequence, precluding substitution with sequence-scrambled or inverted control peptides in functional studies or therapeutic development.

• [1] Johansson HJ, El-Andaloussi S, Holm T, Mäe M, Jänes J, Maimets T, Langel Ü. Characterization of a novel cytotoxic cell-penetrating peptide derived from p14ARF protein. Mol Ther. 2008 Jan;16(1):115-123. doi: 10.1038/sj.mt.6300346. View Source

NrLS Conjugation Potency Enhancement

Modification of ARF(1-22) with a nuclear localization signal (NrLS) conjugate (ARF(1-22)-NrLS) enhances cytotoxic potency by 12-fold against HeLa cervical cancer cells and 2-fold against BE(2)-C neuroblastoma cells compared to unmodified ARF(1-22) [1]. Tat conjugation of ARF(26-44) (a distinct ARF-derived peptide) improved activity by 9-fold against HeLa and 5-fold against BE(2)-C, demonstrating the tunability of ARF-derived peptides through rational modification [1].

NrLS Conjugation Potency

Head-to-head

ARF(1-22)-NrLS: 12-fold potency increase (HeLa), 2-fold (BE(2)-C) vs unmodified

Supports modifiable scaffold for potency optimization research context.

Cell-line-dependent fold-change; verify in target model.

Evidence Dimension	Cytotoxic potency (fold-change in IC50)
Target Compound Data	ARF(1-22)-NrLS: 12-fold potency increase vs. ARF(1-22) in HeLa cells; 2-fold in BE(2)-C cells
Comparator Or Baseline	Unmodified ARF(1-22) peptide
Quantified Difference	12-fold (HeLa); 2-fold (BE(2)-C)
Conditions	HeLa (cervical cancer) and BE(2)-C (neuroblastoma) cell lines; cell viability IC50 determination

Why This Matters

This data highlights ARF(1-22) as a modifiable scaffold for potency optimization, with the NrLS conjugate demonstrating a significant enhancement that may justify its selection over unmodified ARF(1-22) for applications requiring high cytotoxic activity.

• [1] Wang Y, Patel K, Wu Z, Sarojini V. Anticancer and Antimicrobial Evaluations on Alternative Reading Frame (ARF) Peptides and their Derivatives. Protein Pept Lett. 2022;29(3):242-253. doi: 10.2174/0929866529666220131113531. View Source

Membrane Perturbation Profile

ARF(1-22) internalization is associated with low membrane disturbance as measured by deoxyglucose and lactate dehydrogenase (LDH) leakage, in contrast to its scrambled peptide counterpart [1]. This indicates that ARF(1-22) penetrates cells without causing significant membrane damage, a desirable property for a delivery vector intended to minimize off-target cytotoxicity [1].

Membrane Perturbation

Head-to-head

Low LDH leakage and deoxyglucose release vs scrambled peptide

Supports membrane integrity assay context for delivery vector selection.

Lower perturbation may reduce necrotic/inflammatory pathway activation.

Evidence Dimension	Membrane perturbation (LDH leakage)
Target Compound Data	Low LDH leakage (minimal membrane disturbance)
Comparator Or Baseline	Scrambled ARF(1-22) peptide sequence
Quantified Difference	ARF(1-22) causes lower membrane disturbance than scrambled peptide (qualitative assessment)
Conditions	In vitro LDH release assay and deoxyglucose leakage measurement in cell culture

Why This Matters

A low membrane perturbation profile suggests ARF(1-22) may be less likely to induce necrotic cell death or trigger inflammatory responses compared to more disruptive CPPs, making it a preferred candidate for intracellular delivery applications where membrane integrity preservation is critical.

• [1] Johansson HJ, El-Andaloussi S, Holm T, Mäe M, Jänes J, Maimets T, Langel Ü. Characterization of a novel cytotoxic cell-penetrating peptide derived from p14ARF protein. Mol Ther. 2008 Jan;16(1):115-123. doi: 10.1038/sj.mt.6300346. View Source

Intracellular Stability and Integrity

ARF(1-22) remains intact inside cells for at least 3 hours following internalization, with the primary uptake mechanism being endocytosis [1]. This stability profile contrasts with other CPPs that undergo rapid proteolytic degradation upon cytosolic entry, suggesting that ARF(1-22) may maintain functional activity over extended intracellular exposure periods [1].

Intracellular Stability

Class-level

Remains intact ≥3 h inside cells; endocytic uptake route

Supports intracellular stability and trafficking kinetics context.

Class-level inference vs rapidly degraded CPPs; direct half-life data limited.

Evidence Dimension	Intracellular peptide integrity
Target Compound Data	Detectable intact inside cells for at least 3 hours
Comparator Or Baseline	Many CPPs (e.g., Tat, polyarginine) exhibit shorter intracellular half-lives (class-level inference; no direct comparator data provided in source)
Quantified Difference	Not quantified; observed as intact peptide at 3 h post-uptake
Conditions	Mammalian cell lines, assessed by analytical methods confirming peptide integrity

Why This Matters

Extended intracellular stability enables ARF(1-22) to function as a sustained delivery platform or to exert prolonged cytotoxic effects, potentially reducing dosing frequency in experimental or therapeutic settings.

• [1] Johansson HJ, El-Andaloussi S, Holm T, Mäe M, Jänes J, Maimets T, Langel Ü. Characterization of a novel cytotoxic cell-penetrating peptide derived from p14ARF protein. Mol Ther. 2008 Jan;16(1):115-123. doi: 10.1038/sj.mt.6300346. View Source

ARF(1-22) Research and Industrial Applications

Cancer Therapeutic Cargo Delivery

ARF(1-22) can be employed as a cell-penetrating peptide vector to deliver small molecules, proteins, imaging agents, or nanocarriers into cancer cells. Its internalization efficiency is comparable to TP10 [1], and its low membrane perturbation profile [1] makes it suitable for applications where preserving membrane integrity is essential. The intrinsic pro-apoptotic activity provides a dual-functional benefit: delivery of a separate cytotoxic payload is not strictly required to achieve cancer cell death [1][2].

Apoptosis and p14ARF Pathway Investigation

ARF(1-22) induces sequence-specific apoptosis in cancer cell lines as confirmed by annexin V/PI binding and Hoechst nuclear staining [1]. Scrambled or inverted peptide controls show no effect, enabling researchers to use ARF(1-22) as a specific tool to dissect p14ARF-mediated apoptotic signaling pathways without confounding non-specific cytotoxicity [1].

Cytotoxic Peptide Variant Engineering

The ARF(1-22) scaffold is amenable to modification for potency enhancement. The NrLS conjugate ARF(1-22)-NrLS exhibits a 12-fold increase in cytotoxicity against HeLa cells compared to unmodified ARF(1-22) [2]. This tunability makes ARF(1-22) a valuable starting point for structure-activity relationship (SAR) studies aimed at optimizing anticancer peptide therapeutics [2].

CPP Stability and Trafficking Kinetics

ARF(1-22) remains intact inside cells for at least 3 hours and internalizes primarily via endocytosis [1]. This property renders it a useful reference peptide for comparative studies on CPP intracellular stability, trafficking route mapping, and degradation kinetics. Its longer intracellular half-life relative to many other CPPs may enable extended experimental observation windows [1].

Application

Selection Property

Validation Focus

Cancer cell cargo delivery research

Comparable internalization efficiency with low membrane perturbation

Intracellular delivery and membrane integrity endpoints

Apoptosis / p14ARF pathway investigation

Sequence-specific pro-apoptotic activity

Apoptosis marker and pathway-response endpoints

Cytotoxic peptide variant engineering

Modifiable scaffold with potency enhancement potential

Structure-activity relationship and cytotoxicity endpoints

CPP stability and trafficking kinetics

Extended intracellular stability (≥3 h intact)

Intracellular stability and uptake mechanism endpoints

• [1] Johansson HJ, El-Andaloussi S, Holm T, Mäe M, Jänes J, Maimets T, Langel Ü. Characterization of a novel cytotoxic cell-penetrating peptide derived from p14ARF protein. Mol Ther. 2008 Jan;16(1):115-123. doi: 10.1038/sj.mt.6300346. View Source
• [2] Wang Y, Patel K, Wu Z, Sarojini V. Anticancer and Antimicrobial Evaluations on Alternative Reading Frame (ARF) Peptides and their Derivatives. Protein Pept Lett. 2022;29(3):242-253. doi: 10.2174/0929866529666220131113531. View Source